5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one

• IUPAC Name: 5,7-dichloro-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C9H7Cl2NO/c10-5-3-7-6(8(11)4-5)1-2-12-9(7)13/h3-4H,1-2H2,(H,12,13)
• InChI Key: OIEJGYJUSCLONB-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C(=CC(=C2)Cl)Cl
• Molecular Formula: C9H7Cl2NO
• DSSTOX Substance ID: DTXSID70696151
• Molecular Weight: 216.06 g/mol
• CAS No.: 885273-81-4

Description

5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C9H7Cl2NO and its molecular weight is 216.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Repurposing Chloroquine-containing Compounds

Chloroquine and its derivatives have been explored beyond their antimalarial properties, showing potential in managing various diseases due to their biochemical properties. These efforts have led to the development of novel compounds based on chloroquine's scaffold, aimed at treating infectious and noninfectious diseases, including cancer, through repurposing efforts. This indicates a trend in leveraging known drugs' structures to target different pathological mechanisms, which could be relevant to the compound (Njaria, Okombo, Njuguna, & Chibale, 2015).

Therapeutic Applications of Tetrahydroisoquinolines

Tetrahydroisoquinolines, with a structure related to the compound of interest, have been recognized for their potential across a spectrum of therapeutic areas. Notably, their roles in cancer, malaria, central nervous system disorders, and cardiovascular and metabolic diseases have been documented. This showcases the versatility of isoquinoline derivatives in drug discovery, suggesting similar possibilities for "5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one" (Singh & Shah, 2017).

Isoquinoline Derivatives in Modern Therapeutics

The pharmacological significance of isoquinoline derivatives has been highlighted, showing a wide range of biological potentials such as antifungal, anti-Parkinsonism, anti-tubercular, anti-tumour, anti-glaucoma, and anti-Alzheimer’s disease activities. This comprehensive insight into isoquinoline compounds' biological activities underscores the potential research and therapeutic applications of "this compound" (Danao, Malghade, Mahapatra, Motiwala, & Mahajan, 2021).